molecular formula C6H11N3O3 B15347377 3-[(Aminooxy)methyl]-6-methylpiperazine-2,5-dione

3-[(Aminooxy)methyl]-6-methylpiperazine-2,5-dione

Cat. No.: B15347377
M. Wt: 173.17 g/mol
InChI Key: NEPHRNHDXGKJEN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-[(Aminooxy)methyl]-6-methylpiperazine-2,5-dione is a diketopiperazine (DKP) derivative characterized by a six-membered piperazine ring with two ketone groups at positions 2 and 4. Its unique structure includes a 6-methyl substitution and an aminooxy (-O-NH₂) functional group at position 5.

Properties

Molecular Formula

C6H11N3O3

Molecular Weight

173.17 g/mol

IUPAC Name

3-(aminooxymethyl)-6-methylpiperazine-2,5-dione

InChI

InChI=1S/C6H11N3O3/c1-3-5(10)9-4(2-12-7)6(11)8-3/h3-4H,2,7H2,1H3,(H,8,11)(H,9,10)

InChI Key

NEPHRNHDXGKJEN-UHFFFAOYSA-N

Canonical SMILES

CC1C(=O)NC(C(=O)N1)CON

Origin of Product

United States

Comparison with Similar Compounds

Substituent Variations and Physicochemical Properties

DKP derivatives exhibit diverse biological activities based on their substituents. Key structural analogues and their properties are compared below:

Compound Name Substituents (Position 3 & 6) Key Properties/Activities
3-[(Aminooxy)methyl]-6-methyl-DKP (Target) 3: -CH₂-O-NH₂; 6: -CH₃ High polarity, potential H-bonding
(6S)-3,3,6-Trimethyl-DKP (Compound 5) 3: -CH₃; 6: -CH₃ Lipophilic (logP ~1.2), skin permeation
3-Benzylidene-6-isobutyl-DKP (Compound 6) 3: Benzylidene; 6: Isobutyl Antiviral (H1N1 IC₅₀: 28.9 µM)
3-Indolylmethyl-6-benzyl-DKP (Compound 2) 3: Indole-CH₂; 6: Benzyl Herbicidal (EC₅₀: 185.5 mg/L)
3-(4-Methoxybenzylidene)-6-methyl-DKP (5a) 3: 4-MeO-benzylidene; 6: -CH₃ Cytotoxic (IC₅₀: 3.04–10.62 µM)
(3R,6R)-3,6-Bis(aminooxy)methyl-DKP 3,6: -CH₂-O-NH₂ Antimicrobial potential

Key Observations :

  • Lipophilicity : Methyl or alkyl-substituted DKPs (e.g., Compound 5) are more lipophilic than the target compound, enhancing membrane permeability .
  • Bioactivity: Benzylidene and indolylmethyl substituents correlate with antiviral/herbicidal activity, while aminooxy groups may target enzymes or metal ions .

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